Cas no 577-59-3 (2'-Nitroacetophenone)

2'-Nitroacetophenone Properties

Names and Identifiers

• 1-(2-Nitrophenyl)ethanone
• 2-Nitroacetophenone
• o-acetylnitrobenzene
• 2'-Nitroacetophenone
• o-nitro(acetyl)benzene
• 2′-Nitroacetophenone
• o-Nitroacetophenone
• 1-(2-nitrophenyl)ethan-1-one
• 2`-Nitroacetophenone
• 2-acetylnitrobenzene
• 2'-METHYLBIPHENYL-2-CARBOXYLIC ACID
• 2-Nitroacetophene
• 2-nitrophenylacetoaldehyde
• o-Nitrophenyl methyl ketone
• Ethanone, 1-(2-nitrophenyl)-
• Acetophenone, 2'-nitro-
• Methyl 2-nitrophenyl ketone
• Ethanone, 1-(nitrophenyl)-
• SUGXZLKUDLDTKX-UHFFFAOYSA-N
• 52L53K4X3O
• o-nitroacetophenon
• NSC3641
• PubChem10700
• 1-acetyl-2-nitrobenzene
• DSSTox_CID_5723
• o-N
• 1-(2-nitrophenyl)-Ethanone
• UNII-52L53K4X3O
• 2 inverted exclamation mark -Nitroacetophenone
• NSC 3641
• AKOS000120648
• 2'-Nitroacetophenone, 95%
• NITROACETOPHENONE, O-
• 4-07-00-00655 (Beilstein Handbook Reference)
• CCRIS-2329
• N0110
• CCRIS 2329
• CS-W017892
• PS-3008
• NCGC00257626-01
• W-105443
• DTXCID705723
• METHYL O-NITROPHENYL KETONE
• InChI=1/C8H7NO3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-5H,1H
• NCGC00091366-02
• 1-(2-nitro-phenyl)-ethanone
• DTXSID6025723
• SCHEMBL14438210
• NSC-3641
• EINECS 209-414-8
• NCGC00091366-01
• 577-59-3
• SCHEMBL334763
• NS00033782
• SY003270
• Q27261014
• BRN 1102322
• AC-2890
• A8223
• FT-0613171
• MLS002415763
• CHEMBL1881120
• STR04123
• F0001-1504
• 2'-nitro-acetophenone
• SMR001261211
• MFCD00007144
• AM10565
• CAS-577-59-3
• EN300-20910
• Tox21_200072
• O-NITROACETYLBENZENE
• DB-014161
• +Expand

• MDL： MFCD00007144
• InChIKey： SUGXZLKUDLDTKX-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-5H,1H3
• SMILES： O=C(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1[N+](=O)[O-]
• BRN： 1102322

Computed Properties

• Exact Mass: 165.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.042593
• Heavy Atom Count: 12
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 62.9

Experimental Properties

• LogP: 2.32060
• PSA: 62.89000
• Refractive Index: n20/D 1.55(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 179°C/32mmHg(lit.)
• Melting Point: 23-27 °C (lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Color/Form: Not available
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Not available
• Density: 1.23

2'-Nitroacetophenone Security Information

• Symbol: GHS07
• RTECS：AM9600000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S22-S24/25
• Packing Group：III
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes

2'-Nitroacetophenone Customs Data

• HS CODE：29147090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone